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Compound of Interest

Compound Name: Trimethyl arsenate

Cat. No.: B043142 Get Quote

This guide offers an in-depth technical overview of trimethyl arsenate, an organoarsenic

compound of interest to researchers and scientists in specialized fields. Given the potential for

ambiguity with similarly named arsenic compounds, this document aims to provide precise and

reliable information, focusing on its chemical identity, synthesis, and critical safety protocols.

Adherence to the highest standards of scientific integrity and safety is paramount when working

with this substance.

Core Chemical Identifiers
Accurate identification is the foundation of all chemical research and safety. Trimethyl
arsenate is distinguished by a unique set of identifiers across various chemical databases. It is

crucial to differentiate it from trimethylarsine (a trivalent arsenic compound) and trimethyl

arsenite. This guide focuses exclusively on the pentavalent arsenate ester.

The definitive identifier is the CAS Number assigned by the Chemical Abstracts Service. This

number, along with other standardized identifiers, ensures unambiguous reference in scientific

literature and regulatory contexts.
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Identifier Type Identifier Source

CAS Number 13006-30-9 Chemical Abstracts Service[1]

IUPAC Name trimethyl arsorate
International Union of Pure

and Applied Chemistry[1]

PubChem CID 579327
National Center for

Biotechnology Information[1]

Synonyms
Trimethoxyarsine oxide,

Arsenic acid trimethyl ester
PubChem[1]

InChI
InChI=1S/C3H9AsO4/c1-6-

4(5,7-2)8-3/h1-3H3

IUPAC International Chemical

Identifier[1]

Canonical SMILES CO(OC)OC
Simplified Molecular-Input

Line-Entry System[1]

Physicochemical Properties and Synthesis
A thorough understanding of the physicochemical properties of trimethyl arsenate is essential

for its handling and application in experimental designs.

Molecular Formula: C₃H₉AsO₄[1]

Molecular Weight: 184.02 g/mol [1]

The synthesis of trimethyl arsenate typically involves the oxidation of a trivalent arsenic

precursor, such as trimethyl arsenite. This method requires meticulous control over reaction

conditions to ensure high purity and yield.

Experimental Protocol: Synthesis of Trimethyl Arsenate
via Oxidation of Trimethyl Arsenite
Warning: This procedure involves highly toxic arsenic compounds and potent oxidizers. It must

be performed by trained personnel in a certified chemical fume hood with appropriate personal

protective equipment.
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Materials:

Trimethyl arsenite ((CH₃O)₃As) (CAS: 6596-95-8)

Anhydrous hydrogen peroxide (H₂O₂) or other suitable oxidizing agent (e.g., meta-

chloroperoxybenzoic acid)

Anhydrous solvent (e.g., diethyl ether or dichloromethane)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask with a magnetic stir bar

Dropping funnel

Ice bath

Rotary evaporator

Procedure:

Reaction Setup: A dry, round-bottom flask containing a magnetic stir bar is charged with

trimethyl arsenite dissolved in a minimal amount of anhydrous diethyl ether. The flask is then

placed in an ice bath to cool to 0°C. This cooling is critical to control the exothermic nature of

the oxidation reaction.

Controlled Oxidation: A solution of the oxidizing agent (e.g., anhydrous H₂O₂) in diethyl ether

is added dropwise to the stirred trimethyl arsenite solution. The slow addition rate and low

temperature are maintained to prevent overheating and potential side reactions.

Reaction Monitoring: The reaction is stirred at 0°C for several hours. Progress can be

monitored using techniques such as Thin-Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS) to confirm the consumption of the starting

material.

Quenching: Upon completion, any excess oxidizing agent is carefully quenched. For

hydrogen peroxide, a small amount of a mild reducing agent, like a sodium sulfite solution,

can be slowly added until the peroxide is consumed (test with peroxide strips).
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Workup and Drying: The reaction mixture is transferred to a separatory funnel for an

aqueous workup if necessary. The organic layer is then separated and dried over anhydrous

sodium sulfate to remove any residual water.

Solvent Removal and Isolation: The drying agent is removed by filtration, and the solvent is

evaporated under reduced pressure using a rotary evaporator. The resulting product,

trimethyl arsenate, should be handled as a highly toxic substance and stored under an inert

atmosphere.

Workflow Diagram:

Synthesis Workflow

Start: Trimethyl Arsenite in Ether Cool to 0°C Slow Addition of Oxidant Stir at 0°C Quench Excess Oxidant Dry with Na₂SO₄ Filter Solvent Evaporation Product: Trimethyl Arsenate

Click to download full resolution via product page

Caption: Synthesis of Trimethyl Arsenate.

Safety and Handling
Organoarsenic compounds like trimethyl arsenate are acutely toxic and carcinogenic. All

handling must be conducted with the utmost care, following stringent safety protocols to

minimize exposure risk.

Hazard Identification:

High Acute Toxicity: Toxic if swallowed or inhaled[2].

Carcinogenicity: Arsenic and its compounds are classified as human carcinogens.

Environmental Hazard: Very toxic to aquatic life with long-lasting effects[3].

Personal Protective Equipment (PPE):
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Hand Protection: Wear chemical-resistant gloves (e.g., butyl rubber)[2].

Eye/Face Protection: Use chemical safety goggles and a face shield.

Skin and Body Protection: A lab coat, closed-toe shoes, and additional protective clothing as

needed to prevent skin contact.

Respiratory Protection: All work must be performed in a certified chemical fume hood. For

emergencies or when engineering controls are not sufficient, a full-face respirator with

appropriate cartridges is necessary[2].

Handling and Storage:

Handling: Use only in a well-ventilated area, specifically a fume hood. Avoid contact with

skin, eyes, and clothing. Do not breathe dust or vapor. Wash hands thoroughly after

handling[4].

Storage: Store in a tightly closed, properly labeled container in a cool, dry, and well-

ventilated area. Keep locked up and segregated from incompatible materials such as strong

acids and oxidizing agents[4].

Logical Relationship of Safety Measures:

Safety Protocol Logic

Hazard: High Toxicity & Carcinogenicity

Mandatory PPE Strict Handling Procedures Secure & Isolated Storage

Minimized Exposure & Safe Environment
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Caption: Core Safety Principles for Handling Trimethyl Arsenate.

Conclusion
Trimethyl arsenate is a valuable compound for specific research applications, but it demands

a high level of caution and expertise in its handling. This guide provides the essential technical

information for its identification, synthesis, and safe management. Researchers must always

consult the latest safety data sheets and institutional safety protocols before commencing any

work with this hazardous chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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